Ethyl 4-{[3-(4-methoxyphenyl)propanoyl]amino}benzoate

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: ethyl 4-[3-(4-methoxyphenyl)propanoylamino]benzoate
• InChI: InChI=1S/C19H21NO4/c1-3-24-19(22)15-7-9-16(10-8-15)20-18(21)13-6-14-4-11-17(23-2)12-5-14/h4-5,7-12H,3,6,13H2,1-2H3,(H,20,21)
• InChI Key: RGRWWZUFWBVFOS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=C(C=C2)OC

Description

Ethyl 4-{[3-(4-methoxyphenyl)propanoyl]amino}benzoate is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13.73 g. of benzocaine and 11.56 ml. of triethylamine in 100 ml. of ether is slowly added to a stirred solution of 15 g. of p-methoxyhydrocinnamoyl chloride in 100 ml. of ether. The mixture is stirred overnight, 250 ml. of dichloromethane are added, and the mixture is extracted with 200 ml. of water, then 200 ml. of 10% hydrochloric acid, dried over magnesium sulfate, and evaporated to yield a solid. This solid is crystallized from 200 ml. of toluene, giving 21.4 g. of the desired product as white crystals, m.p. 134°-135.5° C.